Cas no 187970-25-8 (Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester)
187970-25-8 structure
Product Name:Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester
CAS No:187970-25-8
MF:C10H9ClO4
MW:228.629062414169
CID:835843
Update Time:2026-04-29
Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester
- METHYL 3-(CHLOROCARBONYL)-4-METHOXYBENZOATE
- methyl 3-chlorocarbonyl-4-methoxy-benzoate
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- Inchi: InChI=1S/C10H9ClO4/c1-14-8-4-3-6(10(13)15-2)5-7(8)9(11)12/h3-5H,1-2H3
- InChI Key: OVIZJYNTSARONV-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C=C1)C(=O)OC)C(=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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